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Compound of Interest

Compound Name: Vivianite

Cat. No.: B12648973

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth examination of the crystal morphology and habit of
Vivianite, a hydrated iron(ll) phosphate mineral. The document details its crystallographic
structure, characteristic habits, the factors influencing its formation, and the standard
experimental protocols for its analysis.

Introduction to Vivianite

Vivianite, with the chemical formula Fe2*3(PQa4)2-8H20, is a secondary mineral found in a
variety of geological settings, particularly in environments rich in iron and phosphate under
reducing (anaerobic) conditions.[1][2][3] It is @ member of the monoclinic crystal system.[4][5]
[6][7] A notable characteristic of Vivianite is its pleochroism and its tendency to change color
upon exposure to light.[8][9] Fresh, unoxidized Vivianite is colorless or pale green, but it
darkens to shades of blue, green, indigo, and eventually black as the ferrous iron (Fe2*)
oxidizes to ferric iron (Fe3*).[4][9][10] This property is critical for handling and analysis. The
mineral often forms within organic materials, such as fossilized bones, decaying wood, and
even on human remains in specific burial environments.[4][9][11][12]

Crystallography and Crystal Structure

Vivianite belongs to the monoclinic crystal system, specifically the prismatic (2/m) crystal
class, and has a C2/m space group.[4][13] Its structure consists of chains of octahedra and
tetrahedra that form sheets perpendicular to the a-crystal axis.[4] Within this structure, there
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are two distinct iron sites: one where Fe?* is surrounded by four water molecules and two
oxygen atoms, and another where it's surrounded by two water molecules and four oxygen
atoms, both forming octahedral groups.[4] These sheets are held together by weak bonds,
which accounts for the mineral's perfect cleavage on the {010} plane.[4][10]
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Caption: Logical relationships in Vivianite's crystallography.

Vivianite Morphology and Habit

The term "morphology" refers to the external shape of a crystal, which is a reflection of its
internal atomic structure. "Habit" describes the general shape and characteristic forms in which
a mineral crystal or aggregate of crystals occurs.

Vivianite's habit is highly variable, but it most commonly occurs as:
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e Prismatic Crystals: Crystals are often elongated and prismatic, typically parallel to the c-
crystal axis.[4]

o Flattened or Tabular Crystals: Crystals are frequently flattened perpendicular to the b-axis,
on the {010} plane, which is also the plane of perfect cleavage.[4][6][13]

» Stellate Groups: Radiating, star-shaped clusters of crystals are a common occurrence.[4][10]
[13]

» Fibrous or Bladed Aggregates: Vivianite can form encrustations with a bladed or fibrous
structure.[4][8][10]

o Earthy or Powdery Masses: In some environments, particularly sedimentary ones, it can
appear as an earthy coating with no discernible crystals.[4][7][13]

Twinning is also observed, with lamellar twinning on the {010} plane.[10]

Quantitative Data Summary

The following tables summarize the key quantitative data for Vivianite, compiled from various
mineralogical databases.

Table 1: Crystallographic and Unit Cell Data

Parameter Value Source
Crystal System Monoclinic [4151[7]
Crystal Class Prismatic (2/m) [41[13]

Space Group

C 2/m

[4]

Unit Cell a=10.06 - 10.1 A [4]
Parameters b=13.41-13.441A [4]
c=4.696-4.703 A [4]
B =104.27° - 104.3° [4]
Formula Units (Z) 2 [4]
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Table 2: Physical and Optical Properties

Property Value Source

Mohs Hardness 15-2 [4181I9]

Specific Gravity 2.64 - 2.84 g/lcm3 [5119]

Cleavage Perfect on {010} [41191[10]

Fracture Fibrous [41[5]

Luster Vitreous to Pearly on cleavage ALEI[L0]
surfaces

Refractive Index na = 1.569 - 1.585 9]

np = 1.603 [°]

ny = 1.639 - 1.675 [9]

Strong (X=blue; Y=pale
Pleochroism green/yellow; Z=pale [41[8]

green/yellow)

Factors Influencing Vivianite Formation and
Morphology

The formation and subsequent crystal habit of Vivianite are controlled by specific geochemical
conditions. The process requires a source of ferrous iron (Fe2*) and phosphate (PO437) in a
low-oxygen (anaerobic) environment.[1][3][14] The final morphology can be influenced by
factors such as pH, supersaturation, and the presence of impurities.

Key environmental factors include:

e Anaerobic Conditions: Low-oxygen environments prevent the oxidation of Fe2* to Fe3*,
allowing it to react with phosphate.[1][14]

e lron and Phosphate Source: These are typically derived from the dissolution of iron-bearing
minerals and the decomposition of organic matter, respectively.[1][11]
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e pH: Vivianite is stable and tends to form in a pH range of approximately 6 to 9.[14][15]

e Supersaturation: At low supersaturation levels, crystal growth may occur via a spiral growth
mechanism. At higher supersaturation, growth can be dominated by surface nucleation.[15]
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Caption: Geochemical pathway for the formation of Vivianite.

Experimental Protocols for Morphological Analysis

The characterization of Vivianite's morphology and crystal structure relies on several standard
analytical techniques.
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Caption: Experimental workflow for Vivianite crystal analysis.

X-Ray Diffraction (XRD)

» Principle: XRD is a non-destructive technique used to identify the crystalline phases of a
material and to determine its unit cell dimensions. When a beam of X-rays strikes a
crystalline sample, the rays are diffracted by the atomic planes in the crystal lattice. The
angles and intensities of the diffracted beams produce a pattern that is unique to the
material.

¢ Methodology:
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o Sample Preparation: A small amount of the Vivianite sample is ground into a fine,
homogeneous powder to ensure random orientation of the crystallites. The powder is then
mounted onto a sample holder. For single-crystal XRD, an isolated, high-quality crystal is
mounted on a goniometer head.

o Data Acquisition: The sample is placed in an X-ray diffractometer. A monochromatic X-ray
beam (commonly Cu Ka radiation) is directed at the sample. The sample (or detector) is
rotated, and the intensity of the diffracted X-rays is recorded by a detector at various
angles (20).

o Data Analysis: The resulting diffraction pattern (a plot of intensity vs. 20) is analyzed. The
peak positions are used to calculate the interplanar spacings (d-spacings) via Bragg's Law
(nA = 2d sinB). This pattern is then compared to a database (e.g., ICDD) to confirm the
identity of Vivianite. The data can be further refined to determine precise lattice
parameters.[16]

Scanning Electron Microscopy (SEM)

e Principle: SEM uses a focused beam of high-energy electrons to generate a variety of
signals at the surface of a solid specimen. The signals that derive from electron-sample
interactions reveal information about the sample's surface topography, composition, and
other properties such as crystalline structure.

o Methodology:

o Sample Preparation: A Vivianite crystal or aggregate is mounted on an SEM stub using a
conductive adhesive. Because Vivianite is a poor electrical conductor, it must be coated
with a thin layer of a conductive material (e.g., gold, palladium, or carbon) via sputter
coating to prevent charging artifacts.

o Imaging: The stub is placed inside the SEM's vacuum chamber. The electron beam is
scanned across the sample surface in a raster pattern. Detectors collect the secondary
electrons (for topography) and backscattered electrons (sensitive to atomic number)
emitted from the surface.

o Data Analysis: The signals are used to generate high-resolution, three-dimensional-
appearing images of the Vivianite crystal's shape, the arrangement of crystal aggregates
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(e.g., stellate clusters), surface features, and any associated minerals. Energy-Dispersive
X-ray Spectroscopy (EDS/EDX), often coupled with SEM, can be used to confirm the
elemental composition (Fe, P, O).

Optical Goniometry

e Principle: This classical crystallographic techniqgue measures the interfacial angles between
the crystal faces. According to the Law of Constancy of Interfacial Angles, these angles are
constant for a given mineral species. These measurements are fundamental for determining
the crystal's symmetry and indexing its faces.

o Methodology:

o Sample Preparation: A well-formed single crystal with clean, reflective faces is required.
The crystal is mounted on a goniometer head, which allows for precise rotation about
multiple axes.

o Measurement: A light beam is directed at the crystal. The crystal is rotated until a reflection
from a specific crystal face is observed in a telescope. The angular position is recorded.
The crystal is then rotated until the next face reflects light into the telescope, and the new
angular position is recorded. The difference between these readings gives the angle
between the normals to the two faces.

o Data Analysis: The measured angles are used to perform a stereographic projection,
which helps to identify the crystal's symmetry and assign Miller indices to each face. This
data provides a definitive description of the crystal's external morphology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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